Cas no 10152-76-8 (Allyl methyl sulfide)

• Product Name: Allyl methyl sulfide
• CAS No: 10152-76-8
• MF: C₄H₈S
• MW: 88.1713199615479
• MDL: MFCD00008657
• CID: 48427
• PubChem ID: 66282
• Update Time: 2025-11-01

Allyl methyl sulfide Chemical and Physical Properties

Names and Identifiers

• Allyl methyl sulfide
• ALLY METHYL SULFIDE FEMA NO.--------
• ALLYL METHYL SULFIDE(AS) PrintBack
• Allyl methyl sulfideneat
• 3-methylsulfanylprop-1-ene
• 3-Methylthio-1-propene
• Sulfide,allyl methyl (7CI,8CI)
• 1-(Methylthio)-2-propene
• 2-Propenyl methyl sulfide
• 3-(Methylthio)propene
• Allylmethyl thioether
• Methyl 2-propenyl sulfide
• Methyl allyl sulfide
• Ally methyl sulfide
• Methylallyl sulphide
• 3-METHYLTHIO-PROPENE
• allyl(Methyl)sulfane
• ALLYL METHYL SULPHIDE
• 3-(methylthio)-1-propen
• CH3SCH2CH=CH2
• Allyl methyl thioether

• MDL： MFCD00008657
• Inchi： 1S/C4H8S/c1-3-4-5-2/h3H,1,4H2,2H3
• InChI Key： NVLPQIPTCCLBEU-UHFFFAOYSA-N
• SMILES： CSCC=C

Computed Properties

• Exact Mass: 88.03470
• Monoisotopic Mass: 88.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 24.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 25.3A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.803 g/mL at 25 °C(lit.)
• Boiling Point: 92°C
• Flash Point: Fahrenheit: 64.4 ° f < br / > Celsius: 18 ° C < br / >
• Refractive Index: n20/D 1.4714(lit.)
• PSA: 25.30000
• LogP: 1.53540
• Solubility: Insoluble in water.

Allyl methyl sulfide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S16-S29-S33-S15
• RTECS：UD1015000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• Risk Phrases：R11
• Packing Group：II
• Safety Term：3
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Allyl sulfur compounds Allyl sulfur compounds
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Allyl sulfur compounds
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Allyl methyl sulfide

Allyl Methyl Sulfide (CAS No. 10152-76-8): An Overview of Its Properties, Applications, and Recent Research

Allyl methyl sulfide (AMS), with the chemical formula C₄H₈S, is a colorless liquid with a distinctive garlic-like odor. It is an important organic compound used in various applications, including flavor and fragrance formulations, as well as in the synthesis of more complex organic molecules. The compound is identified by its CAS number 10152-76-8, which is a unique identifier used in chemical databases and regulatory documents.

The physical properties of allyl methyl sulfide are well-documented. It has a molecular weight of 88.17 g/mol and a boiling point of approximately 99°C at standard atmospheric pressure. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol and diethyl ether. These properties make it versatile for use in various industrial and laboratory settings.

In the context of flavor and fragrance applications, allyl methyl sulfide is valued for its strong garlic-like aroma. This characteristic makes it an essential component in the formulation of food flavors, particularly those used to enhance the taste and smell of garlic-flavored products. Additionally, it is used in perfumery to create unique scent profiles that mimic natural aromas.

Beyond its use in consumer products, allyl methyl sulfide has gained attention in the scientific community for its potential biological activities. Recent research has explored its role in various biological processes, including its antimicrobial and antioxidant properties. A study published in the Journal of Agricultural and Food Chemistry (2021) investigated the antimicrobial activity of AMS against several pathogenic bacteria, including Escherichia coli and Staphylococcus aureus. The results showed that AMS exhibited significant inhibitory effects, suggesting its potential as a natural preservative in food and pharmaceutical applications.

In another study published in the Bioorganic & Medicinal Chemistry Letters (2020), researchers explored the antioxidant properties of AMS. The study found that AMS effectively scavenged free radicals and protected cells from oxidative stress. This property makes it a promising candidate for use in developing new therapeutic agents for conditions associated with oxidative damage, such as neurodegenerative diseases and cardiovascular disorders.

The synthetic versatility of allyl methyl sulfide also makes it a valuable intermediate in organic synthesis. It can be used to synthesize a wide range of sulfur-containing compounds, which are important building blocks for pharmaceuticals, agrochemicals, and other fine chemicals. For example, AMS can be converted into thioethers, thiols, and disulfides through various chemical reactions, expanding its utility in synthetic chemistry.

In the pharmaceutical industry, the use of sulfur-containing compounds like AMS has been increasingly explored due to their diverse biological activities. A recent review article in the European Journal of Medicinal Chemistry (2022) highlighted the role of sulfur compounds in drug discovery and development. The review discussed how sulfur atoms can enhance the pharmacological properties of drugs by improving their solubility, stability, and bioavailability. This underscores the importance of compounds like AMS in modern drug development efforts.

Safety considerations are crucial when handling any chemical compound. While allyl methyl sulfide is generally considered safe for use in food and fragrance applications at appropriate concentrations, it is important to follow proper handling and storage guidelines to ensure safety. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials. Personal protective equipment (PPE) such as gloves and safety goggles should be used when handling AMS to prevent skin contact and inhalation.

In conclusion, allyl methyl sulfide (CAS No. 10152-76-8) is a multifaceted compound with a wide range of applications in flavor and fragrance formulations, synthetic chemistry, and pharmaceutical research. Its unique properties make it an essential component in various industries, while recent scientific studies have highlighted its potential biological activities. As research continues to uncover new uses for this compound, its importance in both industrial and academic settings is likely to grow.